Cas no 615580-34-2 (2-Pyridinecarboxaldehyde, 6-(fluoromethyl)-4-methyl- (9CI))
615580-34-2 structure
Product Name:2-Pyridinecarboxaldehyde, 6-(fluoromethyl)-4-methyl- (9CI)
CAS No:615580-34-2
MF:C8H8FNO
MW:153.153625488281
CID:1019763
PubChem ID:45083775
Update Time:2025-04-20
2-Pyridinecarboxaldehyde, 6-(fluoromethyl)-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxaldehyde, 6-(fluoromethyl)-4-methyl- (9CI)
- 2-Pyridinecarboxaldehyde, 6-(fluoromethyl)-4-methyl-
- DB-271030
- 615580-34-2
-
- Inchi: 1S/C8H8FNO/c1-6-2-7(4-9)10-8(3-6)5-11/h2-3,5H,4H2,1H3
- InChI Key: VPDHSXHEKPHZJS-UHFFFAOYSA-N
- SMILES: FCC1C=C(C)C=C(C=O)N=1
Computed Properties
- Exact Mass: 153.059
- Monoisotopic Mass: 153.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30A^2
- XLogP3: 1.2
2-Pyridinecarboxaldehyde, 6-(fluoromethyl)-4-methyl- (9CI) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
615580-34-2 (2-Pyridinecarboxaldehyde, 6-(fluoromethyl)-4-methyl- (9CI)) Related Products
- 208111-28-8(6-(Fluoromethyl)picolinaldehyde)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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